![molecular formula C18H12BaN2O6S B091892 Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate CAS No. 17852-98-1](/img/structure/B91892.png)
Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate
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Overview
Description
Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate is a chemical compound that has been used in scientific research for various applications. This compound is commonly known as Barium Sudan III and is used as a dye in various laboratory experiments.
Scientific Research Applications
Barium Sudan III has been used in various scientific research applications, including staining of lipids, proteins, and other biological molecules. It is also used as a dye in histological staining, chromatography, and electrophoresis. In addition, Barium Sudan III is used in the detection of fatty acids and triglycerides in biological samples.
Mechanism of Action
The mechanism of action of Barium Sudan III involves the binding of the dye to the hydrophobic regions of lipids and proteins. This binding results in the formation of a complex that can be visualized under a microscope or detected using other analytical techniques.
Biochemical and Physiological Effects:
Barium Sudan III has no known biochemical or physiological effects on living organisms. However, it should be handled with care as it is a toxic compound.
Advantages and Limitations for Lab Experiments
The advantages of using Barium Sudan III in lab experiments include its ability to stain lipids and proteins, its high solubility in water, and its low cost. However, one limitation of using Barium Sudan III is that it can interfere with other analytical techniques, such as mass spectrometry.
Future Directions
There are several future directions for the use of Barium Sudan III in scientific research. One potential application is in the development of new staining techniques for the detection of lipids and proteins in biological samples. Another potential direction is in the development of new analytical techniques that can be used in conjunction with Barium Sudan III staining.
Conclusion:
In conclusion, Barium Sudan III is a useful compound that has been used in various scientific research applications. Its ability to stain lipids and proteins makes it a valuable tool for researchers in many fields. However, it should be used with caution due to its toxic nature. Further research is needed to explore the full potential of Barium Sudan III in scientific research.
Synthesis Methods
Barium Sudan III is synthesized by reacting 3-hydroxy-2-naphthoic acid with diazonium salt of 4-methyl-2-sulphonatophenylamine in the presence of barium hydroxide. The resulting product is then purified by recrystallization from water.
Properties
17852-98-1 | |
Molecular Formula |
C18H12BaN2O6S |
Molecular Weight |
521.7 g/mol |
IUPAC Name |
barium(2+);2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-methylbenzenesulfonate |
InChI |
InChI=1S/C18H14N2O6S.Ba/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);/q;+2/p-2 |
InChI Key |
LPMJODPDQRKJEH-LRZQPWDCSA-L |
Isomeric SMILES |
CC1=CC(=C(C=C1)N/N=C\2/C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)[O-].[Ba+2] |
SMILES |
CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Ba+2] |
Canonical SMILES |
CC1=CC(=C(C=C1)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)[O-].[Ba+2] |
Origin of Product |
United States |
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